Cas no 192944-86-8 (ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate)
192944-86-8 structure
Product Name:ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate
CAS No:192944-86-8
MF:C13H13N3O2
MW:243.261222600937
CID:1108434
PubChem ID:10800265
Update Time:2025-04-20
ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate
- DA-08707
- 192944-86-8
- SCHEMBL8687401
-
- Inchi: 1S/C13H13N3O2/c1-2-18-13(17)10-4-5-12-11(8-10)9-15-16(12)7-3-6-14/h4-5,8-9H,2-3,7H2,1H3
- InChI Key: STLCCOUHPUXGDU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC2=C(C=NN2CCC#N)C=1)=O
Computed Properties
- Exact Mass: 243.100776666g/mol
- Monoisotopic Mass: 243.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.9Ų
ethyl 1-(2-cyanoethyl)-1H-indazole-5-carboxylate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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